4-Bromo-N-methoxy-N-methylbenzamide
Cat. No. B1278778
M. Wt: 244.08 g/mol
InChI Key: YEHZWOBPONLEEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:12][c:13]1[cH:14][cH:15][c:16]([C:17](=[O:18])[Cl:19])[cH:20][cH:21]1.[CH3:8][NH:9][O:10][CH3:11].[Cl:22][CH2:23][Cl:24].[ClH:7].[cH:1]1[cH:2][cH:3][n:4][cH:5][cH:6]1>>[CH3:8][N:9]([O:10][CH3:11])[C:17]([c:16]1[cH:15][cH:14][c:13]([Br:12])[cH:21][cH:20]1)=[O:18]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)c1ccc(Br)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CNOC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CON(C)C(=O)c1ccc(Br)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
